(R)-tert-Butyl 5-hydroxy-7-methyl-8-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-benzo[b]azepine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound you mentioned is a complex organic molecule that contains a trifluoromethyl group (-CF3), a tert-butyl group ((CH3)3C-), a hydroxy group (-OH), and a methyl group (-CH3) attached to a tetrahydro-1H-benzo[b]azepine ring . The trifluoromethyl group is a functional group in organic chemistry where three fluorine atoms are attached to a carbon atom . It’s often used in pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the introduction of the trifluoromethyl group. Various methods exist to introduce this functionality. For example, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the tetrahydro-1H-benzo[b]azepine ring, a seven-membered ring containing a nitrogen atom. The trifluoromethyl, tert-butyl, hydroxy, and methyl groups would be attached to this ring .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to have a significant electronegativity .Future Directions
Properties
CAS No. |
872624-60-7 |
---|---|
Molecular Formula |
C17H22F3NO3 |
Molecular Weight |
345.36 g/mol |
IUPAC Name |
tert-butyl (5R)-5-hydroxy-7-methyl-8-(trifluoromethyl)-2,3,4,5-tetrahydro-1-benzazepine-1-carboxylate |
InChI |
InChI=1S/C17H22F3NO3/c1-10-8-11-13(9-12(10)17(18,19)20)21(7-5-6-14(11)22)15(23)24-16(2,3)4/h8-9,14,22H,5-7H2,1-4H3/t14-/m1/s1 |
InChI Key |
PCWLNIVCVKFQRY-CQSZACIVSA-N |
Isomeric SMILES |
CC1=CC2=C(C=C1C(F)(F)F)N(CCC[C@H]2O)C(=O)OC(C)(C)C |
Canonical SMILES |
CC1=CC2=C(C=C1C(F)(F)F)N(CCCC2O)C(=O)OC(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.